1,4-Dioxa-8-azaspiro[4.5]decane-8-acetonitrile

• CAS No.: 259180-72-8
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)acetonitrile
• InChI: InChI=1S/C9H14N2O2/c10-3-6-11-4-1-9(2-5-11)12-7-8-13-9/h1-2,4-8H2
• InChI Key: LSYFEGLVJIRIAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC#N

Description

1,4-Dioxa-8-azaspiro[4.5]decane-8-acetonitrile is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.0 g of 4-oxo-1-piperidineacetonitrile, 22.6 g of ethylene glycol and 0.62 g of anhydrous p-toluenesulfonic acid in 100 ml of toluene was refluxed for 6 hours with Dean-stark dehydrating apparatus. After cooling, the reaction mixture was added with saturated aqueous sodium hydrogencarbonate solution and extracted with ethyl acetate. The extract was dried, and the solvent was evaporated to give a pale brown liquid. The resulting liquid was purified by alumina column chromatography using ethyl acetate—n-heptane (1:3) as an eluting solvent to give 12.8 g of a colorless liquid.